Cas no 2227875-62-7 (rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline)

• Product Name: rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline
• CAS No: 2227875-62-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6541293
• PubChem ID: 96243236
• Update Time: 2025-07-19

rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline
• 2227875-62-7
• EN300-1833429
• rac-4-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-N,N-dimethylaniline

• Inchi： 1S/C14H22N2/c1-14(2)12(9-15)13(14)10-5-7-11(8-6-10)16(3)4/h5-8,12-13H,9,15H2,1-4H3/t12-,13-/m1/s1
• InChI Key： COSHIYPBLWPGGF-CHWSQXEVSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=CC(=CC=2)N(C)C)C1(C)C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline

Comprehensive Overview of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline (CAS No. 2227875-62-7)

The compound rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline (CAS No. 2227875-62-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate cyclopropyl and aniline backbone, which contributes to its potential applications in drug discovery and material science. This article delves into the molecular properties, synthesis, and emerging applications of this compound, while addressing common queries and trends in the field.

One of the key features of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline is its stereochemistry, denoted by the (1R,3R) configuration. This specificity is crucial for its biological activity, as enantiomeric purity often determines efficacy in therapeutic contexts. Researchers are increasingly exploring such chiral compounds for their potential in targeting specific enzymes or receptors, a trend driven by the growing demand for precision medicine.

The CAS No. 2227875-62-7 identifier is essential for unambiguous identification in regulatory and commercial settings. This compound's aminomethyl and dimethylaniline moieties make it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing novel heterocyclic compounds, which are pivotal in agrochemicals and pharmaceuticals. For instance, its cyclopropyl ring is a common motif in bioactive molecules, offering stability and conformational rigidity.

In the context of AI-driven drug discovery, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline has been flagged as a candidate for virtual screening. Computational models predict its interaction with G-protein-coupled receptors (GPCRs), a hot topic in pharmacology. This aligns with the broader industry shift toward in silico methods to accelerate R&D. Users frequently search for "how to synthesize chiral amines" or "applications of cyclopropyl derivatives," underscoring the relevance of this compound.

From a synthetic perspective, the preparation of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline involves multi-step organic reactions, including cyclopropanation and reductive amination. These processes are often optimized for yield and enantioselectivity, reflecting the compound's value in asymmetric synthesis. Environmental considerations also play a role, with greener solvents and catalysts being explored—a nod to the sustainable chemistry movement.

Looking ahead, the demand for highly functionalized anilines like this compound is expected to rise, particularly in neurology and oncology research. Its N,N-dimethyl group, for example, is a pharmacophore in many CNS-active drugs. By addressing these interdisciplinary connections, this overview aims to bridge gaps between chemical innovation and real-world applications, catering to both academic and industrial audiences.